3-(3-fluorobenzamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide

• IUPAC Name: 3-[(3-fluorobenzoyl)amino]-N-(4-nitrophenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C22H14FN3O5/c23-14-5-3-4-13(12-14)21(27)25-19-17-6-1-2-7-18(17)31-20(19)22(28)24-15-8-10-16(11-9-15)26(29)30/h1-12H,(H,24,28)(H,25,27)
• InChI Key: WGPFSPLTPVOKFL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(O2)C(=O)NC3=CC=C(C=C3)[N+](=O)[O-])NC(=O)C4=CC(=CC=C4)F
• Molecular Formula: C22H14FN3O5
• Molecular Weight: 419.4 g/mol

Description

3-(3-fluorobenzamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide, also known as FNAB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. FNAB is a benzofuran derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.

Scientific Research Applications

Solid-Phase Synthesis and Chemical Properties

• Solid-phase synthesis techniques have been developed for creating benzodiazepinones, which are structurally related to 3-(3-fluorobenzamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide, demonstrating the versatility of fluoro and nitro substituents in medicinal chemistry and synthetic methodology (Jung Lee et al., 1999).
• Research on fluorobenzamides has shown their high affinity to σ receptors, indicating their potential as ligands for PET imaging, which could be relevant for neurological studies and diagnostics (C. Shiue et al., 1997).

Biological Activity and Drug Design

• Certain fluorine-containing compounds, akin to the fluoro component in 3-(3-fluorobenzamido)-N-(4-nitrophenyl)benzofuran-2-carboxamide, have been utilized in the development of serotonin receptor antagonists, showcasing the importance of fluorine in enhancing drug-receptor interactions and pharmacokinetics (L. Lang et al., 1999).
• Coumarin-3-carboxamide derivatives, bearing structural similarities to the benzofuran carboxamide motif, have shown significant potential in inhibiting the growth of cancer cells, indicating the utility of such frameworks in anticancer drug development (Weerachai Phutdhawong et al., 2021).

Materials Science and Functional Applications

• The study of benzamide and benzofuran derivatives extends into materials science, where their structural and electronic properties can influence the development of novel materials with specific optical and electronic functions, as evidenced by research on fluorogenic active-site titrants for enzymes and spectroscopic studies of benzamide derivatives (D. C. Livingston et al., 1981; M. Brozis et al., 1999).